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Compound of Interest

Compound Name: 28-Mephe-31-N-meile-cck (26-33)

CAS No.: 154336-13-7

Cat. No.: B1681890

Get Quote

Introduction: Receptor Biology & Compound
Selection
Cholecystokinin (CCK) mediates gallbladder contraction and delays gastric emptying primarily

through the CCK1 Receptor (CCK1R), formerly known as CCK-A (Alimentary). The CCK2

Receptor (CCK2R), formerly CCK-B (Brain), is dominant in the CNS and stomach acid

secretion but plays a minor or modulatory role in smooth muscle contraction depending on the

species.

The Criticality of Sulfation
A frequent source of experimental failure is the incorrect selection of CCK analogs.

CCK1R (Gallbladder): Requires a sulfated tyrosine at the 7th position from the C-terminus

for high-affinity binding. Non-sulfated CCK-8 has 500–1000 fold lower affinity for CCK1R.

CCK2R (Stomach/Brain): Binds both sulfated and non-sulfated forms with similar high

affinity.[1][2]
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Signaling Pathway (Mechanism of Action)
Upon binding CCK1R on smooth muscle cells, the signal is transduced via

proteins, triggering the Phospholipase C (PLC) cascade. This results in Calcium mobilization
and Myosin Light Chain (MLC) phosphorylation.[3][4]
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Figure 1: CCK1R signal transduction pathway in smooth muscle leading to contraction.[1]
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Compound Selection Guide
Compound Specificity

Primary
Application

Notes

CCK-8 (Sulfated) CCK1R & CCK2R

Gold Standard for

Gallbladder

contraction.

Must be stored at

-20°C; avoid repeated

freeze-thaw.

CCK-8 (Non-Sulfated) CCK2R Selective

CNS studies;

Negative control for

Gallbladder.

Poor affinity for

CCK1R.

Cerulein CCK1R & CCK2R
In vivo models;

Pancreatitis induction.

Amphibian analog;

generally more stable

than CCK-8.

CCK-4 CCK2R Selective
Anxiety models;

Gastric acid secretion.

Minimal effect on

gallbladder smooth

muscle.

Devazepide CCK1R Antagonist
Confirming specificity

in organ bath.

Non-peptide

antagonist.[5][6]

Protocol A: Ex Vivo Gallbladder Contraction (Organ
Bath)
This assay measures isometric tension. The guinea pig gallbladder is the preferred model due

to its pharmacological similarity to human tissue (exclusive CCK1R mediation).

Reagents & Buffer Preparation
Krebs-Henseleit Buffer (pH 7.4):

NaCl: 118 mM

KCl: 4.7 mM

: 2.5 mM (Add last to prevent precipitation)
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: 1.2 mM

: 1.2 mM

: 25 mM

Glucose: 11 mM

Critical: Aerate continuously with Carbogen (95%

/ 5%

) to maintain pH.

Tissue Preparation
Euthanize guinea pig (250–350g) via cervical dislocation or overdose (per IACUC).

Rapidly excise the gallbladder.

Wash in cold, oxygenated Krebs buffer to remove bile. Note: Bile acids can

sensitize/desensitize receptors.

Cut longitudinal strips (approx. 2mm x 8mm).

Tie 4-0 silk thread to both ends of the strip.

Experimental Workflow
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Figure 2: Step-by-step workflow for isometric tension recording.

Detailed Steps
Mounting: Suspend strip in a 10-20 mL organ bath at 37°C. Attach one end to a fixed hook

and the other to an isometric force transducer.
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Pre-load: Apply 1.0 g (10 mN) of resting tension.

Equilibration: Allow tissue to stabilize for 60 minutes. Wash (replace buffer) every 15–20

minutes.

Why? Smooth muscle often exhibits spontaneous activity or stress relaxation initially.

Viability Check: Challenge with 60 mM KCl (depolarization). If contraction is <0.5 g, discard

tissue. Wash out until baseline returns.[7][8]

Agonist Challenge: Add CCK-8S cumulatively (e.g.,

M to

M) in 0.5 log unit increments.

Wait for the plateau of contraction (approx. 2–3 mins) before adding the next dose.

Antagonist Protocol (Optional): Incubate Devazepide (

M) for 20 mins prior to CCK-8S curve generation.

Protocol B: In Vivo Gastric Emptying (Phenol Red
Method)
CCK delays gastric emptying (pyloric contraction).[9][10] This protocol uses Phenol Red as a

non-absorbable marker to quantify gastric retention.

Materials
Test Meal: 1.5% Methylcellulose containing 0.05% Phenol Red.

Agonist: CCK-8S (dissolved in saline + 0.1% BSA).

Spectrophotometer: Capable of reading at 560 nm.

Procedure
Fasting: Fast mice (C57BL/6, male) for 18–24 hours with free access to water.
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Drug Administration:

Administer CCK-8S (e.g., 1–10 µg/kg, i.p.) or Vehicle.

Wait 15 minutes.

Test Meal: Administer 150 µL of the Phenol Red meal via oral gavage.

Timing: Wait exactly 20 minutes.

Termination: Euthanize animal (cervical dislocation).

Harvest: Clamp the pylorus and cardia immediately. Remove the stomach.

Extraction:

Place stomach in 15 mL tube containing 0.1 N NaOH (to homogenize and alkalize).

Homogenize.

Add protein precipitant (e.g., 20% Trichloroacetic acid) if solution is turbid, then centrifuge.

Add NaOH to supernatant until color turns purple/red (Phenol red is pH sensitive; absorbs

at 560nm in basic conditions).

Measurement: Read absorbance at 560 nm.

Calculation
[5][11]

Standard: Absorbance of the stomach immediately after gavage (Time 0 control).

Interpretation: CCK-8S treated animals will have higher absorbance (lower emptying %)

compared to vehicle.

Data Analysis & Troubleshooting
Quantitative Analysis
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Organ Bath: Plot Contraction (% of KCl response or grams) vs. Log[Agonist]. Fit to a

sigmoidal dose-response curve (Hill equation) to determine

and

.

Schild Plot: If using antagonists, perform curves at 3 concentrations of antagonist to

determine

(affinity).

Troubleshooting Guide
Issue Probable Cause Solution

Low Potency of CCK-8 Peptide Adsorption

Peptides stick to plastic. Use

0.1% BSA in all stock solutions

and dilution tubes.

No Contraction (Gallbladder) Receptor Desensitization

CCK1R desensitizes rapidly.

Ensure 30+ min washout

between single-dose

challenges.

Variable Gastric Emptying Stress

Stress inhibits emptying via

CRF pathways. Handle mice

gently and acclimate to gavage

prior to study.

Degradation Proteolysis

CCK is degraded by neutral

endopeptidases. Keep stocks

on ice; consider adding

protease inhibitors for long

incubations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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